Cas no 1447943-86-3 (ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate)

• Product Name: ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate
• CAS No: 1447943-86-3
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• MDL: MFCD28137636
• CID: 2116146
• PubChem ID: 86692383
• Update Time: 2025-10-31

ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate
• DEVLWHGFQZESFA-UHFFFAOYSA-N
• CID 86692383
• 1,3-Dioxane-2-carboxylic acid, 2-methyl-5-oxo-, ethyl ester

• MDL： MFCD28137636
• Inchi： 1S/C8H12O5/c1-3-11-7(10)8(2)12-4-6(9)5-13-8/h3-5H2,1-2H3
• InChI Key： DEVLWHGFQZESFA-UHFFFAOYSA-N
• SMILES： O1CC(COC1(C(=O)OCC)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±29.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate

Introduction to Ethyl 2-Methyl-5-Oxo-1,3-Dioxane-2-Carboxylate (CAS No. 1447943-86-3)

Ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate is a significant compound in the realm of organic chemistry, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 1447943-86-3, this compound has been extensively studied for its potential applications in various chemical and pharmaceutical domains. The molecular structure of ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate consists of a dioxane ring substituted with a methyl group at the 2-position and an oxo group at the 5-position, further esterified at the 2-position with an ethyl group. This distinctive configuration imparts unique reactivity and functionality to the molecule, making it a valuable candidate for synthetic chemistry and drug development.

The compound's significance is further underscored by its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged the structural features of ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate to develop novel synthetic pathways that enhance efficiency and yield in organic transformations. For instance, its dioxane ring can serve as a versatile scaffold for constructing more intricate heterocyclic systems, which are prevalent in many biologically active compounds. The presence of the oxo group and ester functionality allows for further derivatization, enabling chemists to tailor the molecule's properties for specific applications.

In recent years, ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate has been explored in the context of medicinal chemistry. Its structural motif is reminiscent of several known pharmacophores, suggesting potential therapeutic applications. Specifically, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and inflammatory responses. The oxo group, in particular, has been identified as a critical feature for modulating biological activity, providing a basis for designing molecules with enhanced binding affinity and selectivity.

The compound's reactivity also makes it an attractive candidate for catalytic processes. Researchers have investigated its use as a ligand or intermediate in transition metal-catalyzed reactions, where its ability to undergo nucleophilic addition or elimination reactions can facilitate the formation of carbon-carbon bonds. Such transformations are pivotal in constructing complex organic molecules and have broad implications in both academic research and industrial applications. The ethyl ester group further enhances its utility by allowing for easy modification through hydrolysis or transesterification reactions, providing flexibility in synthetic strategies.

Advances in computational chemistry have also contributed to a deeper understanding of ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate's properties. Molecular modeling studies have revealed insights into its electronic structure and potential interactions with biological targets. These findings have guided experimental efforts toward optimizing synthetic routes and predicting the biological activity of derived compounds. The integration of experimental data with computational predictions has been instrumental in accelerating the discovery process and reducing the time required to bring new molecules into development pipelines.

The pharmaceutical industry has taken note of ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate's potential as a building block for drug candidates. Several companies are currently exploring its derivatives as part of larger research programs aimed at addressing unmet medical needs. The compound's structural diversity allows for the creation of libraries of compounds with varied chemical properties, which can be screened using high-throughput techniques to identify promising leads. This approach aligns with contemporary trends in drug discovery, where rapid synthesis and evaluation of large compound collections are essential for identifying effective treatments.

The environmental impact of chemical synthesis is another consideration that has influenced research directions involving ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. For example, catalytic processes that employ recyclable ligands or solvent-free conditions have been explored to enhance sustainability. These innovations not only align with global environmental goals but also improve the economic viability of producing complex molecules on an industrial scale.

Future research directions for ethyl 2-methyl-5-oxo-1,3-dioxane-2-carboxylate are likely to focus on expanding its applications beyond traditional organic synthesis. Exploration into its use as a material science precursor or in polymer chemistry could open up new avenues for innovation. Additionally, interdisciplinary approaches combining chemistry with biology and computer science may uncover novel functions and applications that were previously unconsidered. The compound's versatility ensures that it will remain a topic of interest for years to come as new technologies and methodologies continue to emerge.